Leukotriene B4-3-aminopropylamide
Leukotriene B4-3-aminopropylamide
The effects of leukotriene B4 (LTB4) are mediated by two receptors, BLT1 and BLT2. LTB4-3-aminopropylamide is an analog of LTB4 that exhibits potent and selective binding to the BLT1 receptor, having Ki values of 5.1 and 1,227 nM at BLT1 and BLT2, respectively.
Brand Name:
Vulcanchem
CAS No.:
89596-43-0
VCID:
VC0162639
InChI:
InChI=1S/C23H40N2O3/c1-2-3-4-5-6-9-14-21(26)15-10-7-8-11-16-22(27)17-12-18-23(28)25-20-13-19-24/h6-11,15-16,21-22,26-27H,2-5,12-14,17-20,24H2,1H3,(H,25,28)/b8-7+,9-6-,15-10+,16-11-/t21-,22-/m1/s1
SMILES:
CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCCN)O)O
Molecular Formula:
C23H40N2O3
Molecular Weight:
392.6 g/mol
Leukotriene B4-3-aminopropylamide
CAS No.: 89596-43-0
Reference Standards
VCID: VC0162639
Molecular Formula: C23H40N2O3
Molecular Weight: 392.6 g/mol
CAS No. | 89596-43-0 |
---|---|
Product Name | Leukotriene B4-3-aminopropylamide |
Molecular Formula | C23H40N2O3 |
Molecular Weight | 392.6 g/mol |
IUPAC Name | (5S,6Z,8E,10E,12R,14Z)-N-(3-aminopropyl)-5,12-dihydroxyicosa-6,8,10,14-tetraenamide |
Standard InChI | InChI=1S/C23H40N2O3/c1-2-3-4-5-6-9-14-21(26)15-10-7-8-11-16-22(27)17-12-18-23(28)25-20-13-19-24/h6-11,15-16,21-22,26-27H,2-5,12-14,17-20,24H2,1H3,(H,25,28)/b8-7+,9-6-,15-10+,16-11-/t21-,22-/m1/s1 |
Standard InChIKey | OIKPVPQZNCNDHN-IKJWWRMISA-N |
Isomeric SMILES | CCCCC/C=C\C[C@H](/C=C/C=C/C=C\[C@H](CCCC(=O)NCCCN)O)O |
SMILES | CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCCN)O)O |
Canonical SMILES | CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCCN)O)O |
Description | The effects of leukotriene B4 (LTB4) are mediated by two receptors, BLT1 and BLT2. LTB4-3-aminopropylamide is an analog of LTB4 that exhibits potent and selective binding to the BLT1 receptor, having Ki values of 5.1 and 1,227 nM at BLT1 and BLT2, respectively. |
Synonyms | LTB4-3-aminopropylamide |
Reference | 1.Yokomizo, T.,Izumi, T.,Chang, K., et al. A G-protein-coupled receptor for leukotriene B4 that mediates chemotaxis. Nature 387, 620-624 (1997). |
PubChem Compound | 14280302 |
Last Modified | Nov 11 2021 |
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